Cas no 112451-49-7 (Pyrimidine, 4-chloro-6-methyl-2-(6-propyl-2-pyridinyl)-)

• Product Name: Pyrimidine, 4-chloro-6-methyl-2-(6-propyl-2-pyridinyl)-
• CAS No: 112451-49-7
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• CID: 1200331
• Update Time: 2024-08-04

Pyrimidine, 4-chloro-6-methyl-2-(6-propyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-methyl-2-(6-propyl-2-pyridinyl)-

• Inchi： 1S/C13H14ClN3/c1-3-5-10-6-4-7-11(16-10)13-15-9(2)8-12(14)17-13/h4,6-8H,3,5H2,1-2H3
• InChI Key： OCWWLSXFZXLZTR-UHFFFAOYSA-N
• SMILES： C1(C2=NC(CCC)=CC=C2)=NC(C)=CC(Cl)=N1

Computed Properties

• Exact Mass: 247.08782

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Melting Point: 77.1 °C
• Boiling Point: 299.1±32.0 °C(Predicted)
• PSA: 38.67
• pka: 1.12±0.19(Predicted)